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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzophenone

Cat. No.: B177196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2,4,6-Trimethylbenzophenone. It

includes a detailed breakdown of its hazard classifications, quantitative toxicological data, and

the experimental methodologies employed in these assessments.

GHS Hazard Classification
2,4,6-Trimethylbenzophenone is classified under the GHS framework with the following

hazard categories and statements:
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity

(Oral)
Category 4 alt text Warning

H302: Harmful if

swallowed[1][2]

[3][4]

Serious Eye

Damage/Eye

Irritation

Category 2 alt text Warning

H319: Causes

serious eye

irritation[1][2][3]

[4]

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 1 alt text Warning

H400: Very toxic

to aquatic life[1]

[4]

Hazardous to the

Aquatic

Environment,

Chronic Hazard

Category 1 alt text Warning

H410: Very toxic

to aquatic life

with long lasting

effects[1][2][3][4]

Precautionary Statements: P264, P270, P273, P280, P301+P312, P305+P351+P338, P330,

P337+P313, P391, P501.[2]

Quantitative Toxicological Data
The following table summarizes the key quantitative data used to establish the GHS hazard

classifications for 2,4,6-Trimethylbenzophenone.
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Endpoint Species
Route of
Exposure

Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral: Gavage > 2000 mg/kg bw

ECHA

Registration

Dossier[1]

Dermal Toxicity

(LD50)
Rabbit Dermal 3535 mg/kg bw

ECHA

Registration

Dossier[5]

Eye Irritation Rabbit Ocular

Conjunctival

chemosis

observed

ECHA

Registration

Dossier[6]

Acute Toxicity to

Fish (LC50)

Brachydanio

rerio (Zebra fish)
Aquatic 0.59 mg/L (96 h)

ECHA

Registration

Dossier[3]

Acute Toxicity to

Aquatic

Invertebrates

(EC50)

Daphnia sp. Aquatic
0.43 - 10 mg/L

(loading rates)

ECHA

Registration

Dossier[2]

Experimental Protocols
Detailed methodologies for the key toxicological studies are outlined below, based on

information from the ECHA registration dossier.

Acute Oral Toxicity Study
Guideline: OECD Guideline 401 (Acute Oral Toxicity).[1] Test Species: Rat, Cr1:COBS CD (SD)

BR strain.[1] Methodology:

Administration: A limit test was conducted where a single dose of 2000 mg/kg body weight

was administered to 5 male and 5 female rats via oral gavage.[1]

Vehicle: The test substance was prepared as a 20% w/v solution in corn oil.[1]
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Observations: The animals were observed twice daily for a period of 14 days following

administration. Clinical signs of toxicity and mortality were recorded. Body weight was

measured on days 1, 8, and 15.[1]

Necropsy: A macroscopic post-mortem examination was performed on all animals at the end

of the observation period.[1] Results: No mortality was observed during the study. Clinical

signs, including pilo-erection, hunched posture, and abnormal gait, were noted in all rats

shortly after dosing, with recovery by day 3.[1]

Eye Irritation Study
Guideline: OECD Guideline 405 (Acute Eye Irritation/Corrosion).[6] Test Species: New Zealand

White rabbits.[6] Methodology:

Administration: 0.1 mL of the test substance was instilled into the conjunctival sac of the right

eye of 6 rabbits (3 male, 3 female). The left eye served as a control.[6]

Washout Group: In a separate group of 3 rabbits, the treated eye was rinsed with warm

water 30 seconds after instillation of the test substance.[6]

Observations: Ocular lesions were observed and scored at 24, 48, and 72 hours post-

exposure according to the Draize method. Fluorescein dye was used to evaluate corneal

damage.[6] Results: In the unwashed group, one rabbit exhibited conjunctival chemosis at

the 48-hour observation. No irritation was observed in the washed group.[6]

Acute Toxicity to Fish Study
Guideline: OECD Guideline 203 (Fish, Acute Toxicity Test) and EU Method C1.[3] Test

Species:Brachydanio rerio (Zebra fish).[3] Methodology:

Exposure: Ten fish per group were exposed to nominal concentrations of the test substance

ranging from 0.1 to 10.0 mg/L for 96 hours under static conditions.[3]

Observations: Mortality was recorded at regular intervals throughout the 96-hour exposure

period.[3]

Data Analysis: The LC50 (the concentration causing mortality in 50% of the test population)

was determined.[3] Results: The 96-hour LC50 was determined to be 0.59 mg/L.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://echa.europa.eu/lt/registration-dossier/-/registered-dossier/18030/7/3/2
https://echa.europa.eu/lt/registration-dossier/-/registered-dossier/18030/7/3/2
https://echa.europa.eu/lt/registration-dossier/-/registered-dossier/18030/7/3/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/15697/7/4/3
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://echa.europa.eu/registration-dossier/-/registered-dossier/14219/6/2/2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity to Aquatic Invertebrates Study
Guideline: OECD Guideline 202 (Daphnia sp. Acute Immobilisation Test) and EU Method C.2.

[2] Methodology:

Exposure: Due to the low aqueous solubility of the test substance, a Water Accommodated

Fraction (WAF) was prepared. Daphnia were exposed to various loading rates (0.43, 0.94,

2.1, 4.5, and 10 mg/L) for 48 hours.[2]

Observations: Immobilization and any adverse reactions were recorded at 24 and 48 hours.

Immobilization was defined as the inability to swim within 15 seconds after gentle agitation.

[2]

Analytical Monitoring: The concentrations of the test substance in the fresh and aged test

preparations were analytically monitored.[2] Results: Sub-lethal effects, such as trapping at

the surface and reduced movement, were observed at all test concentrations.[2]

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of 2,4,6-
Trimethylbenzophenone based on the available toxicological data.

Toxicological Data

GHS Classification

Acute Oral Toxicity
(Rat, LD50 > 2000 mg/kg)

Acute Toxicity (Oral)
Category 4

(H302)

Harmful if swallowed

Eye Irritation
(Rabbit, Conjunctival Chemosis)

Serious Eye Irritation
Category 2

(H319)

Causes serious eye irritation

Aquatic Toxicity
(Fish LC50 = 0.59 mg/L)

(Daphnia EC50 < 1 mg/L)

Hazardous to Aquatic Life
(Acute & Chronic)

Category 1
(H400, H410)

Very toxic to aquatic life
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Caption: GHS classification workflow for 2,4,6-Trimethylbenzophenone.

Experimental Workflow for Acute Oral Toxicity
This diagram outlines the key steps in the experimental protocol for determining the acute oral

toxicity of 2,4,6-Trimethylbenzophenone.

Start Animal Preparation
(Rats, 5 male, 5 female)

Dosing
(2000 mg/kg via gavage)

Observation Period
(14 days, twice daily)

Data Collection
(Clinical signs, mortality, body weight)

Necropsy
(Macroscopic examination) End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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